N,3,5-trimethoxy-N,4-dimethylbenzamide
Cat. No. B8503372
M. Wt: 239.27 g/mol
InChI Key: MHXDOJCWECZPTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07875745B2
Procedure details
3,5-Dimethoxy-4-methylbenzoic acid was allowed to react with oxalyl chloride, and the resulting acid chloride was allowed to react with N,O-dimethylhydroxyamine hydrochloride to obtain N,3,5-trimethoxy-N,4-dimethylbenzamide. The resulting compound was allowed to react with 4-phenylbutylmagnesium chloride to obtain 1-(3,5-dimethoxy-4-methylphenyl)-5-phenylpentan-1-one. The resulting compound was allowed to react with lithium diisopropylaminez and methyl[4-(bromomethyl)phenyl]acetate in the presence of N,N,N′,N″,N″-pentamethyldiethylenetriamine to obtain methyl{4-[2-(3,5-dimethoxy-4-methylbenzolyl)-5-phenylpentyl]phenyl}acetate. Using the obtained compound, the procedure similar to Example 2 were carried out to give the title compound having the following physical properties.
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
N,O-dimethylhydroxyamine hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:9]=[C:10]([O:13][CH3:14])[C:11]=1[CH3:12])[C:6]([OH:8])=O.C(Cl)(=O)C(Cl)=O.Cl.[CH3:22][NH:23][O:24][CH3:25]>>[CH3:25][O:24][N:23]([CH3:22])[C:6](=[O:8])[C:5]1[CH:9]=[C:10]([O:13][CH3:14])[C:11]([CH3:12])=[C:3]([O:2][CH3:1])[CH:4]=1 |f:2.3|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
COC=1C=C(C(=O)O)C=C(C1C)OC
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C(=O)Cl)(=O)Cl
|
Step Three
[Compound]
|
Name
|
acid chloride
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Four
|
Name
|
N,O-dimethylhydroxyamine hydrochloride
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.CNOC
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CON(C(C1=CC(=C(C(=C1)OC)C)OC)=O)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
